Cas no 1547752-62-4 (4-fluoro-6-(piperazin-1-yl)pyrimidine)

• Product Name: 4-fluoro-6-(piperazin-1-yl)pyrimidine
• CAS No: 1547752-62-4
• MF: C₈H₁₁FN₄
• MW: 182.198144197464
• MDL: MFCD24204973
• CID: 5200456
• PubChem ID: 115417053
• Update Time: 2025-05-24

4-fluoro-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-fluoro-6-(1-piperazinyl)-
• 4-fluoro-6-(piperazin-1-yl)pyrimidine

• MDL： MFCD24204973
• Inchi： 1S/C8H11FN4/c9-7-5-8(12-6-11-7)13-3-1-10-2-4-13/h5-6,10H,1-4H2
• InChI Key： AMQMADYAZWHYHA-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCNCC2)=CC(F)=N1

Additional information on 4-fluoro-6-(piperazin-1-yl)pyrimidine

4-Fluoro-6-(Piperazin-1-Yl)Pyrimidine: A Comprehensive Overview

4-fluoro-6-(piperazin-1-yl)pyrimidine (CAS No: 1547752-62-4) is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This molecule, characterized by its pyrimidine ring system with a fluorine substituent at the 4-position and a piperazine group at the 6-position, has garnered attention due to its potential applications in drug discovery and material science. The compound's structure lends itself to various chemical modifications, making it a versatile building block for advanced research.

The synthesis of 4-fluoro-6-(piperazin-1-yl)pyrimidine involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient pathways for its production, reducing both time and cost. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions. These developments have significantly enhanced the scalability of the synthesis process, making it more accessible for large-scale production.

One of the most promising areas of research involving 4-fluoro-6-(piperazin-1-yl)pyrimidine is its application in medicinal chemistry. The compound has been identified as a potential lead molecule for anti-tumor agents due to its ability to inhibit key enzymes involved in cancer cell proliferation. For instance, studies have shown that derivatives of this compound can effectively target cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation. This discovery has opened new avenues for developing selective and potent inhibitors for cancer therapy.

Moreover, 4-fluoro-6-(piperazin-1-ylium)pyrimidine has demonstrated potential in antiviral drug development. Its ability to interfere with viral replication mechanisms has been explored in preclinical models, particularly against RNA viruses such as influenza and Zika virus. Recent findings suggest that the compound can inhibit viral RNA polymerase activity without causing significant cytotoxicity to host cells, making it a promising candidate for further clinical evaluation.

In addition to its therapeutic applications, 4-fluoro-pyrimidine derivatives have found utility in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics, such as field-effect transistors (FETs). Researchers have reported enhanced charge transport properties when this compound is incorporated into conjugated polymers, paving the way for its use in flexible electronic devices.

The structural versatility of 4-fluoro-pyrimidine derivatives also extends to their use in supramolecular chemistry. By incorporating functional groups such as hydrogen bond donors and acceptors, these compounds can self-assemble into complex architectures with potential applications in drug delivery systems and sensors. Recent studies have highlighted their ability to form stable supramolecular networks under physiological conditions, which could be exploited for targeted drug delivery.

From an environmental standpoint, 4-fluoro-pyrimidine compounds have been evaluated for their biodegradability and eco-toxicological profiles. Initial assessments indicate that these compounds exhibit moderate biodegradation rates under aerobic conditions, with minimal impact on aquatic organisms at concentrations relevant to industrial discharges. These findings are crucial for ensuring sustainable practices during large-scale production and usage.

In conclusion, 4-fluoro-pyrimidine derivatives, particularly CAS No: 1547752-62-4, represent a valuable class of compounds with diverse applications across multiple scientific disciplines. Their role in drug discovery, materials science, and supramolecular chemistry underscores their importance as versatile building blocks for future innovations.